Cas no 101084-98-4 (Benzoxazole, 2-(methylthio)-4-nitro-)

Benzoxazole, 2-(methylthio)-4-nitro-, is a nitro-substituted benzoxazole derivative featuring a methylthio functional group at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its heterocyclic structure, which serves as a versatile scaffold for further chemical modifications. The presence of the nitro group enhances its reactivity, making it suitable for applications in electrophilic substitution reactions or as an intermediate in the synthesis of more complex molecules. Its methylthio moiety may also contribute to unique binding properties in medicinal chemistry. The compound is typically handled under controlled conditions due to its potential sensitivity to light and heat.

Benzoxazole, 2-(methylthio)-4-nitro- structure

101084-98-4 structure

Product Name:Benzoxazole, 2-(methylthio)-4-nitro-

CAS No:101084-98-4

MF:C₈H₆N₂O₃S

MW:210.209840297699

CID:4818331

Update Time:2025-06-08

Benzoxazole, 2-(methylthio)-4-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzoxazole, 2-(methylthio)-4-nitro-
- 2-Methylsulfanyl-4-nitro-benzooxazole
- 2-(Methylthio)-4-nitrobenzo[d]oxazole
- 2-methylsulfanyl-4-nitro-1,3-benzoxazole
- Inchi： 1S/C8H6N2O3S/c1-14-8-9-7-5(10(11)12)3-2-4-6(7)13-8/h2-4H,1H3
- InChI Key： NUJCZPCIIQVHQG-UHFFFAOYSA-N
- SMILES： S(C)C1=NC2C(=CC=CC=2O1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 233
XLogP3: 2.4
Topological Polar Surface Area: 97.2

Benzoxazole, 2-(methylthio)-4-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081004640-250mg	2-(Methylthio)-4-nitrobenzo[d]oxazole	101084-98-4	98%	250mg	$766.23	2023-09-04
Alichem	A081004640-500mg	2-(Methylthio)-4-nitrobenzo[d]oxazole	101084-98-4	98%	500mg	$1167.98	2023-09-04
Alichem	A081004640-1g	2-(Methylthio)-4-nitrobenzo[d]oxazole	101084-98-4	98%	1g	$1935.18	2023-09-04